Cas no 77746-33-9 ( )

• Product Name: &nbsp
• CAS No: 77746-33-9
• MF: C₁₄H₁₆O₄
• MW: 248.274444580078
• CID: 983765
• PubChem ID: 339398
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 2-[4-(2-hydroxyethoxy)naphthalen-1-yl]oxyethanol
• DTXSID20320878
• NSC-366059
• NSC366059
• 77746-33-9
• SCHEMBL12603985
• DS-003855
•  

• Inchi： 1S/C14H16O4/c15-7-9-17-13-5-6-14(18-10-8-16)12-4-2-1-3-11(12)13/h1-6,15-16H,7-10H2
• InChI Key： SBCPUTPUYMFDIZ-UHFFFAOYSA-N
• SMILES： O(CCO)C1C=CC(=C2C=CC=CC2=1)OCCO

Computed Properties

• Exact Mass: 248.10488
• Monoisotopic Mass: 248.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 58.92